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Compound of Interest |

SKI-1, Sphingosine Kinase
Compound Name:

Inhibitor
CAS No.: 306301-68-8
Cat. No.: B560424

Get Quote

Scientific Rationale & Mechanism of Action

Sphingosine kinases (SphK1 and SphKz2) are critical lipid kinases that phosphorylate pro-
apoptotic sphingosine to generate sphingosine-1-phosphate (S1P)[1]. S1P is a bioactive lipid
mediator that promotes cell survival, proliferation, and angiogenesis[2]. The delicate balance
between pro-apoptotic ceramides/sphingosine and pro-survival S1P is known as the
"sphingolipid rheostat," a pathway frequently dysregulated in various cancers[2].

SKI-I (CAS 306301-68-8) is a potent, non-lipid, competitive inhibitor of human sphingosine
kinase, exhibiting an IC50 of 1.2 yM[3]. By selectively blocking S1P production, SKI-I shifts the
rheostat toward ceramide accumulation, effectively inducing apoptosis and autophagy in tumor
cell lines[3][4]. Because SKI-I is a highly hydrophobic synthetic compound, it is virtually
insoluble in aqueous buffers[5]. Therefore, high-purity, anhydrous Dimethyl Sulfoxide (DMSO)
must be used as the primary solvent. DMSO acts as a universal aprotic solvent, disrupting the
crystalline lattice of the compound without altering its molecular integrity, achieving solubility up
to 100 mM[4][5].
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Figure 1: Mechanism of SKI-I modulating the sphingolipid rheostat.

Physicochemical Properties of SKI-I

Before preparing the stock solution, it is critical to verify the physicochemical properties of the
compound to ensure accurate molarity calculations and proper storage.
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Property Value

N-[(E)-(2-hydroxynaphthalen-1-
Chemical Name yl)methylideneamino]-5-naphthalen-2-

ylpyrazolidine-3-carboxamide

CAS Number 306301-68-8[4]

Molecular Weight 410.5 Da[4]

Chemical Formula C25H22N402[4]

Max Solubility in DMSO 100 mM (~41.05 mg/mL)[4]

Target Affinity SphK1, SphK2 (IC50 = 1.2 pM)[3][4]

Preparation of 10 mM SKI-I Stock Solution

Expertise & Causality: DMSO is highly hygroscopic. If exposed to air, it rapidly absorbs
atmospheric moisture, which drastically reduces the solubility of hydrophobic compounds like
SKI-I and leads to irreversible precipitation[5]. Always use fresh, sealed, anhydrous DMSO
(299.9% purity).

Molarity Calculation: To prepare 1.0 mL of a 10 mM stock solution:
e Formula: Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

e Calculation: 10 mM x 1.0 mL x 410.5 g/mol / 1000 = 4.105 mg

1. Equilibrate SKI-I 2. Weigh Powder 3. Add Anhydrous 4. Vortex & Sonicate 5. Aliquot into 6. Store at -80°C

to Room Temp (4.11 mg) DMSO (1.0 mL) (Until Clear) Amber Vials (Protect from Light)
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Figure 2: Step-by-step workflow for preparing SKI-I DMSO stock.

Step-by-Step Methodology:
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» Equilibration: Remove the lyophilized SKI-I vial from cold storage and place it in a desiccator
at room temperature for at least 30 minutes. Insight: Opening a cold vial causes immediate
condensation of atmospheric moisture onto the powder, compromising solubility[5].

e Weighing: Using an analytical microbalance, accurately weigh 4.11 mg of SKI-I powder into a
sterile, static-free microcentrifuge tube.

o Dissolution: Add exactly 1.0 mL of anhydrous DMSO to the tube.

» Agitation: Cap the tube tightly and vortex vigorously for 30-60 seconds. If the solution is not
entirely clear, place the tube in a room-temperature sonication bath for 5-10 minutes[5].
Insight: Sonication provides the mechanical energy required to break transient intermolecular
bonds without applying excessive heat that could thermally degrade the molecule.

 Aliquoting: Divide the 10 mM stock into 20-50 pL single-use aliquots using sterile, amber
microcentrifuge tubes. Insight: SKI-I is light-sensitive and subject to degradation upon
repeated freeze-thaw cycles][3].

o Storage: Store the aliquots immediately at -80°C. Under these conditions, the stock is stable
for up to 6 months[3].

Preparation of In Vitro Working Solutions

Diluting the high-concentration DMSO stock into aqueous cell culture media requires precise
execution to prevent the compound from "crashing out" (precipitating)[5]. Furthermore, the final
concentration of DMSO in the cell culture must be strictly controlled to < 0.1% (v/v) to prevent
solvent-induced cytotoxicity or off-target transcriptomic artifacts.

Step-by-Step Methodology:

o Pre-warm Media: Warm the complete cell culture medium (containing serum, if applicable) to
37°C in a water bath. Insight: Cold aqueous solutions decrease the thermodynamic solubility
limit instantly, causing immediate precipitation[5].

 Intermediate Dilution (Optional but Recommended): If your target assay concentration is very
low (e.g., 1 uM), first dilute the 10 mM stock to 1 mM using pure DMSO. This ensures that
the final volume of DMSO added to the medium is measurable and accurate.
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» Dropwise Addition: While continuously vortexing or swirling the warmed culture medium, add

the required volume of the SKI-I DMSO stock dropwise. Insight: Rapid mechanical

dispersion prevents localized, highly concentrated pockets of the hydrophobic compound,

which act as nucleation sites for precipitation[5].

o Immediate Application: Use the working solution immediately on your cell cultures. Do not

store aqueous dilutions, as SKI-I will gradually precipitate or degrade over time.

Troubleshooting & Optimization

Issue

Scientific Cause

Corrective Action

Incomplete dissolution in
DMSO

Absorption of atmospheric
moisture into the solvent; cold

solvent temperatures[5].

Discard old solvent. Use a
freshly opened ampoule of
anhydrous DMSO. Gently
warm the solution to 37°C and

sonicate for 10 minutes[5].

Precipitation upon addition to

culture media

Thermal shock (cold media) or
localized high concentration
exceeding the aqueous

solubility limit[5].

Ensure media is pre-warmed
to 37°C. Add the DMSO stock
dropwise while vigorously
vortexing the media[5]. Ensure
final DMSO concentration is <
0.1%.

Loss of inhibitory activity over

time

Compound degradation due to
repeated freeze-thaw cycles or

UV/light exposure[3].

Always prepare single-use
aliquots in amber tubes.
Discard any thawed aliquots

after use; never refreeze[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b560424?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3661866/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3661866/
https://signpathpharma.com/wp-content/uploads/2018/02/2085.full_.pdf
https://www.medchemexpress.com/ski-i.html
https://www.abcam.com/en-us/products/biochemicals/ski-i-sphingosine-kinase-inhibitor-ab142209
https://www.benchchem.com/es/product/b2513624
https://www.benchchem.com/product/b560424/docs#how-to-prepare-ski-i-stock-solution-in-dmso
https://www.benchchem.com/product/b560424/docs#how-to-prepare-ski-i-stock-solution-in-dmso
https://www.benchchem.com/product/b560424/docs#how-to-prepare-ski-i-stock-solution-in-dmso
https://www.benchchem.com/product/b560424/docs#how-to-prepare-ski-i-stock-solution-in-dmso
https://www.benchchem.com/product/b560424?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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